1-[3-(Benzimidazol-1-yl)azetidin-1-yl]-2-(2-bromo-4-fluorophenyl)ethanone

• IUPAC Name: 1-[3-(benzimidazol-1-yl)azetidin-1-yl]-2-(2-bromo-4-fluorophenyl)ethanone
• InChI: InChI=1S/C18H15BrFN3O/c19-15-8-13(20)6-5-12(15)7-18(24)22-9-14(10-22)23-11-21-16-3-1-2-4-17(16)23/h1-6,8,11,14H,7,9-10H2
• InChI Key: CCQDEOLCXBOEPN-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CC2=C(C=C(C=C2)F)Br)N3C=NC4=CC=CC=C43
• Molecular Formula: C18H15BrFN3O
• Molecular Weight: 388.2 g/mol

Description

• Benzimidazole Moiety : The benzimidazole ring is a five-membered heterocycle containing three carbon atoms and two nitrogen atoms. It has diverse pharmacological activities, making it an important scaffold in medicinal chemistry.
• Azetidin-1-yl Group : The azetidine ring contributes to the overall structure. Azetidines are four-membered heterocycles with potential biological significance.

Synthesis Analysis

The synthesis of this compound likely involves the construction of the benzimidazole ring followed by the incorporation of the azetidine moiety. Common synthetic methods for benzimidazole formation include condensation of o-phenylenediamine with formic acid or its equivalents. Further derivatization may occur to achieve the desired structure.

Chemical Reactions Analysis

• Ring Closure Reactions : The formation of the benzimidazole ring involves ring closure, often followed by further modifications.

Physical And Chemical Properties Analysis

• Tautomeric Forms : The presence of positive charges on nitrogen atoms leads to two equivalent tautomeric forms.